Cas no 16232-41-0 (3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-4-phenyl-)

• Product Name: 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-4-phenyl-
• CAS No: 16232-41-0
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 221251
• PubChem ID: 233409
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-4-phenyl-
• 3-Cyano-2-hydroxy-6-methyl-4-phenylpyridine
• 6-methyl-2-oxo-4-phenyl-1H-pyridine-3-carbonitrile
• 2-hydroxy-6-methyl-4-phenyl-nicotinonitrile
• 6-Methyl-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• 6-methyl-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile
• NS-02340
• PZXIBYLZYKFBBT-UHFFFAOYSA-N
• FT-0735751
• MFCD00847119
• DTXSID00283513
• Oprea1_690861
• NSC31908
• AI-204/31702009
• 6-Methyl-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile #
• 16232-41-0
• Pyridine-3-carbonitrile, 1,2-dihydro-6-methyl-2-oxo-4-phenyl-
• AKOS015948503
• SCHEMBL6193017
• NSC-31908

• Inchi： 1S/C13H10N2O/c1-9-7-11(10-5-3-2-4-6-10)12(8-14)13(16)15-9/h2-7H,1H3,(H,15,16)
• InChI Key： PZXIBYLZYKFBBT-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=C(C)N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.618
• PSA: 56.91000
• LogP: 2.63428